Cas no 941924-71-6 (N-(1,3-benzothiazol-5-yl)-4-butoxybenzamide)

• Product Name: N-(1,3-benzothiazol-5-yl)-4-butoxybenzamide
• CAS No: 941924-71-6
• MF: C₁₈H₁₈N₂O₂S
• MW: 326.412723064423
• CID: 5506002
• Update Time: 2025-10-30

N-(1,3-benzothiazol-5-yl)-4-butoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-benzothiazol-5-yl)-4-butoxybenzamide

• Inchi： 1S/C18H18N2O2S/c1-2-3-10-22-15-7-4-13(5-8-15)18(21)20-14-6-9-17-16(11-14)19-12-23-17/h4-9,11-12H,2-3,10H2,1H3,(H,20,21)
• InChI Key： KUKDYLOURTYFJG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2SC=NC2=C1)(=O)C1=CC=C(OCCCC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(1,3-benzothiazol-5-yl)-4-butoxybenzamide

Professional Introduction to N-(1,3-benzothiazol-5-yl)-4-butoxybenzamide (CAS No. 941924-71-6)

N-(1,3-benzothiazol-5-yl)-4-butoxybenzamide (CAS No. 941924-71-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical biology. This compound, characterized by its unique structural framework, combines a benzothiazole moiety with a butoxybenzamide group, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The benzothiazole scaffold is well-documented for its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. Its incorporation into the molecular structure of N-(1,3-benzothiazol-5-yl)-4-butoxybenzamide suggests potential therapeutic benefits that warrant in-depth investigation. The presence of the butoxybenzamide group further enhances the compound's pharmacological profile by contributing to its solubility and bioavailability, which are critical factors in drug development.

In recent years, there has been a surge in research focused on identifying novel compounds with therapeutic potential. N-(1,3-benzothiazol-5-yl)-4-butoxybenzamide has emerged as a compound of interest due to its unique structural features and the potential synergistic effects of its constituent parts. Studies have begun to explore its interactions with various biological targets, with particular emphasis on its potential role in modulating inflammatory pathways and inhibiting the growth of cancer cells.

One of the most compelling aspects of N-(1,3-benzothiazol-5-yl)-4-butoxybenzamide is its ability to interact with multiple biological targets simultaneously. This polypharmacological approach has shown promise in preclinical studies, where the compound demonstrated efficacy in reducing inflammation and inhibiting tumor growth. The benzothiazole moiety is known to disrupt microtubule formation, while the butoxybenzamide group can modulate enzyme activity associated with cellular signaling pathways. Such dual-action mechanisms make this compound an attractive candidate for further development.

The synthesis of N-(1,3-benzothiazol-5-yl)-4-butoxybenzamide involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the functionalization of a benzothiazole derivative followed by the introduction of the butoxybenzamide group. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications.

Evaluation of N-(1,3-benzothiazol-5-ylyl)-4-butoxybenzamide's pharmacokinetic properties has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME). These findings are crucial for understanding how the compound behaves within the body and for predicting its potential therapeutic efficacy. The butoxy group enhances lipophilicity, facilitating better absorption across biological membranes, while the benzothiazole part contributes to metabolic stability.

Ongoing clinical trials are exploring the potential of N-(1,3-benzothiazol-5-ylyl)-4-butoxybenzamide as a treatment for various inflammatory and neoplastic conditions. Preliminary data suggest that the compound exhibits significant anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, its ability to disrupt cancer cell proliferation has been observed in several preclinical models, indicating its potential as an anticancer agent.

The chemical properties of N-(1,3-benzothiazol-5-ylyl)-4-butoxybenzamide, including its solubility and stability under various conditions, make it a versatile compound for pharmaceutical applications. Its compatibility with standard formulation techniques allows for the development of oral tablets, injectables, and topical preparations. This flexibility is essential for addressing different therapeutic needs and patient preferences.

In conclusion, N-(1,3-benzothiazol-5-ylyl)-4-butoxybenzamide represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its combination of a benzothiazole moiety and a butoxybenzamide group offers multiple therapeutic benefits that make it a valuable candidate for further clinical development. As research continues to uncover new applications for this compound, it holds great promise for improving patient outcomes in various medical conditions.